Cas no 2648941-52-8 (1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2648941-52-8
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• MDL: MFCD34167744
• CID: 5644005
• PubChem ID: 155973128
• Update Time: 2025-05-27

1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride

• MDL： MFCD34167744
• Inchi： 1S/C6H11N3.ClH/c1-3-9-5-6(7-2)4-8-9;/h4-5,7H,3H2,1-2H3;1H
• InChI Key： HWIXLKGXMSUMES-UHFFFAOYSA-N
• SMILES： N(C1C=NN(CC)C=1)C.Cl

Additional information on 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride

Comprehensive Overview of 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2648941-52-8)

1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2648941-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrazole core structure, is widely studied for its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility, making it a preferred choice for experimental and industrial use. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and metabolic diseases.

The growing demand for 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride is driven by its versatility in medicinal chemistry. Recent studies highlight its potential as a ligand for targeting specific receptors, such as G-protein-coupled receptors (GPCRs), which are critical in treating conditions like anxiety and depression. Additionally, its amine functionality allows for further derivatization, enabling the creation of compounds with tailored pharmacological properties. This adaptability makes it a valuable asset in the quest for precision medicine and personalized therapies.

In the context of current trends, 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride aligns with the increasing focus on small-molecule therapeutics. With the rise of AI-driven drug discovery, compounds like this are being screened for their interactions with biological targets using advanced computational models. Questions such as "How does 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride interact with serotonin receptors?" or "What are the synthetic routes for this compound?" are frequently searched, reflecting the compound's relevance in modern research.

From a synthetic perspective, the preparation of 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride involves multi-step organic reactions, including alkylation and amination processes. The ethyl and methyl substituents on the pyrazole ring contribute to its stability and bioavailability, which are critical factors in drug development. The dihydrochloride form further ensures consistent purity and handling, meeting the stringent requirements of Good Manufacturing Practices (GMP).

Another area of interest is the compound's potential role in neuroprotection and anti-inflammatory applications. With neurodegenerative diseases like Alzheimer's and Parkinson's on the rise, researchers are exploring how 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride could modulate oxidative stress and inflammatory pathways. These investigations are part of a broader effort to address unmet medical needs and improve patient outcomes.

In conclusion, 1-ethyl-N-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2648941-52-8) represents a promising candidate for future therapeutic innovations. Its unique chemical properties, combined with its applicability in cutting-edge research, position it as a compound of high interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing drug discovery and biomedical science.